Cas no 34123-50-7 (Benzene,2-chloro-4-isocyanato-1-(1-methylethyl)-)

• Product Name: Benzene,2-chloro-4-isocyanato-1-(1-methylethyl)-
• CAS No: 34123-50-7
• MF: C₁₀H₁₀ClNO
• MW: 195.645501613617
• CID: 320927
• PubChem ID: 118601
• Update Time: 2025-04-19

Benzene,2-chloro-4-isocyanato-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,2-chloro-4-isocyanato-1-(1-methylethyl)-
• 2-chloro-4-isocyanato-1-propan-2-ylbenzene
• 2-Chloro-4-isocyanato-1-(1-methylethyl)benzene
• 2-chloro-4-isocyanato-1-(propan-2-yl)benzene
• 97WZ4C2H5F
• NS00029617
• GS2659
• 2-chloro-4-isocyanato-1-isopropylbenzene
• SCHEMBL9297810
• EINECS 251-834-9
• DTXSID90187713
• 34123-50-7
• Benzene, 2-chloro-4-isocyanato-1-(1-methylethyl)-

• Inchi： 1S/C10H10ClNO/c1-7(2)9-4-3-8(12-6-13)5-10(9)11/h3-5,7H,1-2H3
• InChI Key： ATVMYSGNLDWVSC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C)C)N=C=O

Computed Properties

• Exact Mass: 195.0452
• Monoisotopic Mass: 195.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 260°Cat760mmHg
• Flash Point: 82.8°C
• Refractive Index: 1.533
• PSA: 29.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes